Cas no 467235-11-6 (1H-Benzotriazole-6-carboxylicacid,1-ethyl-,methylester(9CI))

• Product Name: 1H-Benzotriazole-6-carboxylicacid,1-ethyl-,methylester(9CI)
• CAS No: 467235-11-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 853619
• PubChem ID: 45094786
• Update Time: 2025-04-19

1H-Benzotriazole-6-carboxylicacid,1-ethyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-6-carboxylicacid,1-ethyl-,methylester(9CI)

• Inchi： 1S/C10H11N3O2/c1-3-13-9-6-7(10(14)15-2)4-5-8(9)11-12-13/h4-6H,3H2,1-2H3
• InChI Key： RLVJPDLURARQKS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N(CC)N=N2)=O

Computed Properties

• Exact Mass: 205.085
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles